N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)propanamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C26H18ClN5OS3/c27-18-9-5-16(6-10-18)21-15-35-26-31-30-25(32(21)26)34-14-13-23(33)28-19-11-7-17(8-12-19)24-29-20-3-1-2-4-22(20)36-24/h1-12,15H,13-14H2,(H,28,33)
• InChI Key: JKVFUFMNRIMMAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)CCSC4=NN=C5N4C(=CS5)C6=CC=C(C=C6)Cl
• Molecular Formula: C26H18ClN5OS3
• Molecular Weight: 548.1 g/mol
• CAS No.: 690960-07-7

Description

N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)propanamide is a useful research compound. Its molecular formula is C26H18ClN5OS3 and its molecular weight is 548.09. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Matrix Metalloproteinase Inhibitors for Tissue Damage: Derivatives combining benzisothiazole and 4-thiazolidinone frameworks have shown significant anti-inflammatory and potential wound healing effects by inhibiting matrix metalloproteinases (MMPs) at the nanomolar level, highlighting their therapeutic potential in tissue damage control (Incerti et al., 2018).
• Antitumor and Antimicrobial Activities: Novel thiazole derivatives have been synthesized and evaluated for their antimicrobial and cytotoxic activities, demonstrating high antibacterial activity and anticandidal effects against certain strains, as well as selective cytotoxicity against leukemia and fibroblast cells, offering a promising avenue for cancer treatment and microbial infection control (Dawbaa et al., 2021).

Material Science and Luminescence

• Luminescent Properties for White Light Emission: Benzothiazole derivatives have been investigated for their luminescent properties, revealing that through specific structural modifications, these compounds exhibit diverse emission regions, enabling their application in white light-emitting devices. This flexibility in emission profiles underscores the potential of benzothiazole derivatives in the development of new optical materials and technologies (Lu et al., 2017).

Corrosion Inhibition

• Benzothiazole Derivatives as Corrosion Inhibitors: Studies on benzothiazole derivatives have demonstrated their effectiveness as corrosion inhibitors for steel in acidic solutions. These inhibitors offer enhanced stability and efficiency, showcasing their potential for protecting industrial materials against corrosion (Hu et al., 2016).